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These application notes provide a detailed framework for utilizing RJG's DECOUPLED
MOLDING® methodology to characterize the processability and key physical properties of
novel polymers. This approach offers a systematic and data-driven alternative to traditional
trial-and-error methods, enabling more efficient material evaluation and development. By
separating the injection molding process into distinct stages—fill, pack, and hold—
DECOUPLED MOLDING® allows for precise control and analysis of a polymer's behavior
under various processing conditions.[1][2][3][4][5] This is particularly valuable for characterizing
new materials where processing windows are unknown.

The use of in-mold cavity pressure sensors is central to this methodology, providing real-time
feedback on the material's state within the mold.[6][7] This data, when captured and analyzed
with systems like RJG's eDART®, allows for the direct correlation of process parameters to
material properties such as viscosity, shrinkage, and compressibility.[8][9]

Core Principles of DECOUPLED MOLDING® for
Polymer Testing

Traditional injection molding often combines the fill and pack stages, making it difficult to
distinguish the individual effects of pressure and velocity on the final part.[5] DECOUPLED
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MOLDING® separates these stages, allowing for a more controlled and analytical approach.[1]
[2][3][4][10]

e DECOUPLED MOLDING® II (DII): This method separates the process into two stages: a
velocity-controlled fill and a pressure-controlled pack and hold.[5] The goal is to fill the mold
to approximately 95-98% capacity at a controlled velocity and then switch to a set pressure
to pack out the part and hold it until the gate freezes.[2] This method helps to minimize the
impact of viscosity variations during the fill stage.[5]

e DECOUPLED MOLDING® llI (DII1): DIII further separates the process into three distinct
stages: a velocity-controlled fill, a velocity-controlled pack, and a pressure-controlled hold.[5]
[6] This method provides the most precise control, especially when using cavity pressure
sensors to trigger the switch from the packing to the holding stage.[1][6] By packing to a
specific cavity pressure, the process can compensate for viscosity shifts from shot to shot,
ensuring a consistent amount of material is packed into the mold.[6]

For novel polymer testing, a DECOUPLED MOLDING® Il approach is highly recommended as
it provides the most detailed insight into the material's behavior.

Experimental Workflow for Novel Polymer
Characterization

The following workflow outlines a systematic approach to characterizing a novel polymer using
DECOUPLED MOLDING®.
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Experimental Workflow for Novel Polymer Characterization

Material Preparation and Documentation

Proceed to setup

Initial Machine and Mold Setup

Begin process development

DECOUPLED MOLDING® Process Development (DOE)

Acquire data during molding

Data Acquisition (eDART® System) Iterate and refine process

1
1
1
1
1
1
1
1
1
1
1
1
1
Angplyze collected data :
1
1

Data Analysis and Property Correlation

A

]
Validate with physical }ests

Feedback for[correlation Generate final report

Physical Part Testing and Validation Final Report and Material Characterization Summary

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15612025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

DECOUPLED MOLDING® llI Signaling Pathway

In-Mold Sensing

Cavity Pressure Sensor

Cavity Temperature Sensor

Pregsure Data Temperature Data

Prc' cess Monitorv ng & Control System (e.g., RJIG eDART®)

eDART® System

Control Signals (e.g., Transfer to Hold)

Injection Molding Machine

Controls Screw Velocity/Pressure

Injection Unit (Screw/Barrel)

Injects Polymer

Mold

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15612025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Logical Relationships in Polymer Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Novel Polymer
Testing using RJIG DECOUPLED MOLDING®]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b15612025#applying-rjg-decoupled-molding-for-
novel-polymer-testing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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